Cas no 2640948-49-6 (4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine)
4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2640948-49-6
- 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine
- F6792-3741
- AKOS040731156
- 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine
-
- Inchi: 1S/C17H22BrFN6/c1-11-13(19)14(23-15(22-11)17(2,3)4)24-5-7-25(8-6-24)16-20-9-12(18)10-21-16/h9-10H,5-8H2,1-4H3
- InChI Key: FPVDJIWMZOUFKZ-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)N1CCN(C2C(=C(C)N=C(C(C)(C)C)N=2)F)CC1
Computed Properties
- Exact Mass: 408.10734g/mol
- Monoisotopic Mass: 408.10734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 58Ų
4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6792-3741-2μmol |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-5μmol |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-10μmol |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-20μmol |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-1mg |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-2mg |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-3mg |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-4mg |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-5mg |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6792-3741-10mg |
4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine |
2640948-49-6 | 10mg |
$118.5 | 2023-09-07 |
4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine
Professional Introduction to Compound with CAS No. 2640948-49-6 and Product Name: 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine
The compound in question, identified by the CAS number 2640948-49-6, is a sophisticated organic molecule with a distinct chemical structure that has garnered significant attention in the field of pharmaceutical research. Its molecular formula and structural configuration are meticulously designed to exhibit specific pharmacological properties, making it a subject of intense study and potential application in the development of novel therapeutic agents.
At the core of this compound's identity is its 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine structure, which combines several key functional groups that contribute to its unique chemical behavior. The presence of a 5-Bromopyrimidin-2-yl moiety and a piperazin-1-yl substituent plays a crucial role in modulating its interactions with biological targets, particularly enzymes and receptors involved in various disease pathways.
Recent advancements in medicinal chemistry have highlighted the importance of such multicomponent structures in drug design. The bromopyrimidine moiety, for instance, is well-known for its ability to engage in hydrogen bonding and π-stacking interactions, which can enhance binding affinity and selectivity. Meanwhile, the piperazine ring is a common pharmacophore in many drugs due to its ability to mimic biological amines and interact with protein targets.
The introduction of a tert-butyl group at the 2-position of the pyrimidine ring adds steric bulk, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. This strategic placement of bulky substituents is often employed to improve drug-like properties while maintaining efficacy. Additionally, the presence of a fluoro substituent at the 5-position is another hallmark of modern drug design, as fluorine atoms can modulate metabolic pathways and enhance binding interactions.
In the context of contemporary pharmaceutical research, compounds like this one are being explored for their potential applications in treating a variety of conditions. The fluorinated pyrimidine scaffold has shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The bromopyrimidine-piperazine combination further enhances its therapeutic potential by allowing for precise targeting of disease-specific pathways.
One particularly intriguing aspect of this compound is its potential as an intermediate in the synthesis of more complex molecules. The modular nature of its structure allows for easy modification at multiple points, enabling chemists to explore a wide range of analogs with tailored properties. This flexibility is invaluable in high-throughput screening programs aimed at identifying lead compounds for further development.
The synthesis of such intricate molecules requires careful optimization to ensure high yields and purity. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and automated purification methods, have made it possible to construct complex structures with greater efficiency than ever before. These advancements are crucial for bringing new drugs to market more rapidly while maintaining stringent quality standards.
From a computational chemistry perspective, the study of this compound has provided valuable insights into molecular interactions at an atomic level. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict how this molecule might bind to biological targets, offering a rational basis for designing derivatives with improved potency and selectivity.
The pharmacological evaluation of this compound has revealed several promising characteristics that warrant further investigation. In vitro assays have demonstrated activity against key enzymes involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, preliminary studies suggest it may exhibit anti-inflammatory effects by modulating signaling pathways associated with immune responses.
As research progresses, it is expected that new applications for this compound will emerge. The combination of structural features such as the bromopyrimidine-piperazine core, fluorine substitution, and sterically hindered tert-butyl group makes it a versatile tool for drug discovery. By leveraging these attributes, scientists can develop novel therapeutics that address unmet medical needs across multiple therapeutic areas.
In conclusion, the compound identified by CAS number 2640948-49-6 represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
2640948-49-6 (4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-2-tert-butyl-5-fluoro-6-methylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)